Cas no 1111107-97-1 (5-(3-chloro-4-fluorophenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(3-chloro-4-fluorophenyl)-1H-pyrimidin-2-one
• CAS No: 1111107-97-1
• MF: C₁₀H₆ClFN₂O
• MW: 224.618844509125
• MDL: MFCD11876804
• CID: 2606660
• PubChem ID: 53222345
• Update Time: 2025-06-20

5-(3-chloro-4-fluorophenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-4-fluorophenyl)-1H-pyrimidin-2-one
• MFCD11876804
• 5-(3-Chloro-4-fluorophenyl)-2-hydroxypyrimidine, 95%
• 1111107-97-1
• 5-(3-Chloro-4-fluorophenyl)pyrimidin-2(1H)-one
• 5-(3-Chloro-4-fluorophenyl)pyrimidin-2-ol
• DTXSID50686833
• 5-(3-CHLORO-4-FLUOROPHENYL)-2-HYDROXYPYRIMIDINE

• MDL： MFCD11876804
• Inchi： 1S/C10H6ClFN2O/c11-8-3-6(1-2-9(8)12)7-4-13-10(15)14-5-7/h1-5H,(H,13,14,15)
• InChI Key： OVBLQZDZSBRRTP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC(NC=1)=O)F

Computed Properties

• Exact Mass: 224.0152687Da
• Monoisotopic Mass: 224.0152687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų